Cas no 31419-69-9 (1H-Benzimidazole,1-ethyl-7-nitro-)

• Product Name: 1H-Benzimidazole,1-ethyl-7-nitro-
• CAS No: 31419-69-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 298928
• PubChem ID: 12280418
• Update Time: 2025-04-19

1H-Benzimidazole,1-ethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-7-nitro-
• 1,8-Naphthyridin-4(1H)-one, 1-ethyl-7-methyl-
• 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine
• 1-ethyl-7-methyl-1,8-naphthyridin-4(1H)-one
• 1-ethyl-7-methyl-1H-[1,8]naphthyridin-4-one
• 1-ethyl-7-nitro-1H-benzoimidazole
• 1-Ethyl-7-nitro-benzimidazol
• 4-Oxo-7-methyl-1-aethyl-1H.4H-1.8-naphthyridin
• AC1L46GI
• AG-D-13110
• CTK4A1655
• EDMON
• 1-ethyl-7-nitro-1H-benzo[d]imidazole
• 31419-69-9
• SCHEMBL6117596
• QXPZUGAGIQNWMB-UHFFFAOYSA-N

• Inchi： 1S/C9H9N3O2/c1-2-11-6-10-7-4-3-5-8(9(7)11)12(13)14/h3-6H,2H2,1H3
• InChI Key： QXPZUGAGIQNWMB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N(C=N2)CC)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96